Cas no 2171837-16-2 (2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)butanoic acid)

• Product Name: 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)butanoic acid
• CAS No: 2171837-16-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5862005
• PubChem ID: 165815924
• Update Time: 2025-10-28

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)butanoic acid
• EN300-1522432
• 2171837-16-2
• 2-({2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}methyl)butanoic acid

• Inchi： 1S/C25H28N2O5/c1-2-16(23(29)30)14-26-22(28)13-25(11-12-25)27-24(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： YMYGOBDKQSKOGC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCC(C(=O)O)CC)=O)CC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)butanoic acid

Chemical Compound: 2-{[2-(1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropyl)acetamido]methyl}butanoic Acid (CAS No: 2171837-16-2)

The compound 2-{[2-(1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropyl)acetamido]methyl}butanoic acid, identified by the CAS number 2171837-16-2, is a complex organic molecule with significant potential in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropane ring, and a butanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in drug discovery and development. The integration of the Fmoc group with a cyclopropane ring introduces unique steric and electronic properties to the molecule, potentially enhancing its bioactivity or stability in biological systems. Studies have shown that cyclopropane-containing compounds can exhibit interesting pharmacological profiles, including improved potency and selectivity against various targets.

The structure of this compound also features an acetamide group attached to the cyclopropane ring, which may play a role in hydrogen bonding interactions within biological systems. Additionally, the butanoic acid moiety at the terminus of the molecule could contribute to its solubility and absorption properties, making it a promising candidate for further exploration in pharmaceutical applications.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and stability under various conditions. The presence of the Fmoc group has been shown to significantly influence the molecule's solubility and reactivity, making it a versatile building block in organic synthesis.

In terms of applications, this compound is particularly relevant in peptide chemistry due to its Fmoc protection capability. It has been utilized in the synthesis of complex peptides and proteins, where precise control over amino group protection is essential. Furthermore, its unique structure makes it a valuable tool in studying protein-protein interactions and enzymatic mechanisms.

Recent research has also explored the potential of this compound as a lead molecule for drug development. Preclinical studies have indicated that derivatives of this compound may exhibit potent activity against certain disease targets, such as cancer or infectious agents. However, further investigation is required to fully understand its therapeutic potential and safety profile.

In conclusion, 2-{[2-(1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopropyl)acetamido]methyl}butanoic acid (CAS No: 2171837-16-2) represents an important class of compounds with diverse applications in chemical synthesis and drug discovery. Its unique structural features and functional groups make it a valuable asset in advancing our understanding of molecular interactions and developing novel therapeutic agents.